Cas no 874800-58-5 (5-(3,5-Difluorophenyl)isoxazole)
874800-58-5 structure
Product Name:5-(3,5-Difluorophenyl)isoxazole
CAS No:874800-58-5
MF:C9H5F2NO
MW:181.138909101486
MDL:MFCD05664750
CID:709741
PubChem ID:40427472
Update Time:2025-04-19
5-(3,5-Difluorophenyl)isoxazole Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,5-(3,5-difluorophenyl)-
- 5-(3,5-Difluorophenyl)isoxazole
- 5-(3,5-difluorophenyl)-1,2-oxazole
- Isoxazole,5-(3,5-difluorophenyl)
- PC7829
- SCHEMBL20507139
- DTXSID20654281
- PS-6845
- AKOS005257612
- CS-0456797
- A842236
- 5-(3,5-difluorophenyl)isoxazole, AldrichCPR
- 874800-58-5
- MFCD05664750
-
- MDL： MFCD05664750
- Inchi： 1S/C9H5F2NO/c10-7-3-6(4-8(11)5-7)9-1-2-12-13-9/h1-5H
- InChI Key： CWLVCYQXHDKTOW-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C1=CC=NO1)F
Computed Properties
- Exact Mass: 181.03400
- Monoisotopic Mass: 181.03392011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Melting Point: 75-79℃
- PSA: 26.03000
- LogP: 2.61980
5-(3,5-Difluorophenyl)isoxazole Security Information
- Hazard Statement： Irritant/Flammable
- Hazard Category Code： 22
-
Hazardous Material Identification：
5-(3,5-Difluorophenyl)isoxazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(3,5-Difluorophenyl)isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D420715-10mg |
5-(3,5-Difluorophenyl)isoxazole |
874800-58-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D420715-50mg |
5-(3,5-Difluorophenyl)isoxazole |
874800-58-5 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D420715-100mg |
5-(3,5-Difluorophenyl)isoxazole |
874800-58-5 | 100mg |
$ 80.00 | 2022-06-05 | ||
| Fluorochem | 033793-1g |
5-(3,5-Difluorophenyl)isoxazole |
874800-58-5 | 1g |
￡101.00 | 2022-02-28 | ||
| Fluorochem | 033793-5g |
5-(3,5-Difluorophenyl)isoxazole |
874800-58-5 | 5g |
￡402.00 | 2022-02-28 | ||
| Apollo Scientific | PC7829-250mg |
5-(3,5-Difluorophenyl)isoxazole |
874800-58-5 | 250mg |
£20.00 | 2024-05-25 | ||
| Apollo Scientific | PC7829-1g |
5-(3,5-Difluorophenyl)isoxazole |
874800-58-5 | 1g |
£40.00 | 2024-05-25 | ||
| abcr | AB232228-250 mg |
5-(3,5-Difluorophenyl)isoxazole |
874800-58-5 | 250mg |
€66.70 | 2023-06-22 | ||
| abcr | AB232228-1 g |
5-(3,5-Difluorophenyl)isoxazole |
874800-58-5 | 1g |
€91.60 | 2023-06-22 | ||
| abcr | AB232228-250mg |
5-(3,5-Difluorophenyl)isoxazole; . |
874800-58-5 | 250mg |
€75.50 | 2025-02-16 |
5-(3,5-Difluorophenyl)isoxazole Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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